Cas no 140400-40-4 (Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-)

Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl- structure
140400-40-4 structure
Product Name:Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-
CAS No:140400-40-4
MF:C13H18O2S
MW:238.345822811127
CID:1291623
Update Time:2024-08-04

Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-
    • Inchi: 1S/C13H18O2S/c1-4-10-5-7-11(8-6-10)16-12(9(2)3)13(14)15/h5-9,12H,4H2,1-3H3,(H,14,15)
    • InChI Key: LCNKUNVVOQSBRE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(SC1=CC=C(CC)C=C1)C(C)C

Computed Properties

  • Exact Mass: 238.10284

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 366.0±35.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.68±0.10(Predicted)

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